Cas no 653600-41-0 (Ethanethioic acid, S-(3-ethynylphenyl) ester)

• Product Name: Ethanethioic acid, S-(3-ethynylphenyl) ester
• CAS No: 653600-41-0
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 399775
• PubChem ID: 20515256
• Update Time: 2025-04-19

Ethanethioic acid, S-(3-ethynylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(3-ethynylphenyl) ester
• S-(3-ethynylphenyl) ethanethioate
• 653600-41-0
• DTXSID90608291

• Inchi： 1S/C10H8OS/c1-3-9-5-4-6-10(7-9)12-8(2)11/h1,4-7H,2H3
• InChI Key： WNSLICIIKFQIIS-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07